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Introduction
Involucrin is a key structural protein involved in the formation of the cornified envelope in

terminally differentiating keratinocytes. Its study is crucial for understanding skin barrier

function and related pathologies. Recombinant expression of involucrin, typically in prokaryotic

systems like Escherichia coli, is a common strategy to obtain sufficient quantities for research

and development. However, high-level expression in E. coli often leads to the formation of

insoluble inclusion bodies, necessitating specific protocols for solubilization, refolding, and

purification to obtain biologically active protein.

These application notes provide a comprehensive overview and detailed protocols for the

isolation and purification of recombinant involucrin, with a primary focus on His-tagged

involucrin expressed in E. coli. The workflow addresses the common challenge of inclusion

body formation and outlines a multi-step purification strategy to achieve high purity.

Overview of the Purification Workflow
The purification of recombinant involucrin from E. coli expression systems, especially when

sequestered in inclusion bodies, follows a multi-stage process. This workflow is designed to

maximize the recovery of soluble, correctly folded, and pure involucrin.
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Step 1: Expression and Lysis

Step 2: Inclusion Body Processing

Step 3: Chromatographic Purification

Step 4: Analysis
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(SDS-PAGE, Western Blot, Quantitation)
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To cite this document: BenchChem. [Application Notes and Protocols for the Isolation and
Purification of Recombinant Involucrin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12380792#techniques-for-isolating-and-purifying-
recombinant-involucrin-protein]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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